Cas no 1806022-70-7 (3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride
• CAS No: 1806022-70-7
• MF: C₇H₅ClF₂INO₂S
• MW: 367.539378881454
• CID: 4891911
• Update Time: 2025-06-11

3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO2S/c1-3-4(6(9)10)2-5(7(11)12-3)15(8,13)14/h2,6H,1H3
• InChI Key： UGWQYUUKTBHUDU-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(C)=N1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride

Introduction to 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride (CAS No. 1806022-70-7)

3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride (CAS No. 1806022-70-7) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique combination of difluoromethyl, iodo, and methyl substituents on a pyridine scaffold, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride is particularly noteworthy for its potential in drug discovery and design. The difluoromethyl group, known for its ability to enhance metabolic stability and improve pharmacokinetic properties, makes this compound an attractive candidate for the development of new therapeutic agents. Additionally, the presence of the iodo substituent provides a handle for further functionalization through various chemical transformations, such as cross-coupling reactions, which are essential in modern synthetic chemistry.

In recent years, the use of fluorinated compounds in medicinal chemistry has become increasingly prevalent due to their unique biological properties. Fluorine atoms can significantly influence the lipophilicity, conformational flexibility, and binding affinity of molecules, making them valuable tools in the design of drugs with improved efficacy and reduced side effects. The difluoromethyl group in 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride is particularly advantageous as it can mimic the effects of a methylene group while providing enhanced metabolic stability.

The iodo substituent in 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride is another key feature that contributes to its versatility. Iodine is a common leaving group in organic synthesis and can be readily replaced by other functional groups through various reactions such as Suzuki-Miyaura coupling, Sonogashira coupling, and other palladium-catalyzed cross-coupling reactions. This makes it an excellent starting material for the synthesis of complex molecules with diverse functionalities.

The pyridine scaffold itself is a fundamental building block in many pharmaceuticals and agrochemicals due to its inherent biological activity and ease of functionalization. The presence of a sulfonyl chloride group on the pyridine ring further enhances the reactivity and utility of this compound. Sulfonyl chlorides are known for their high reactivity towards nucleophiles, making them useful intermediates in the synthesis of sulfonamides, sulfonates, and other sulfur-containing derivatives. These derivatives have found applications in various fields, including drug discovery, materials science, and catalysis.

In the context of drug discovery, 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride has shown promise as a lead compound for the development of new therapeutic agents targeting various diseases. For instance, recent studies have explored its potential as an inhibitor of specific enzymes involved in cancer pathways. The ability to modulate enzyme activity through precise structural modifications makes this compound a valuable tool in the design of targeted therapies.

Beyond its applications in medicinal chemistry, 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride has also found use in materials science. The unique combination of fluorinated and iodinated functionalities can be leveraged to create advanced materials with tailored properties such as enhanced thermal stability, improved mechanical strength, and superior chemical resistance. These materials have potential applications in areas such as electronics, coatings, and polymers.

In conclusion, 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-sulfonyl chloride (CAS No. 1806022-70-7) is a highly versatile compound with significant potential across multiple scientific disciplines. Its unique molecular structure offers a wide range of opportunities for both fundamental research and practical applications. As research continues to advance our understanding of this compound's properties and reactivity, it is likely to play an increasingly important role in the development of new drugs and advanced materials.